Cas no 887591-70-0 (Benzenepropanenitrile, 2-cyano-b-oxo-)
887591-70-0 structure
Product Name:Benzenepropanenitrile, 2-cyano-b-oxo-
CAS No:887591-70-0
MF:C10H6N2O
MW:170.16744184494
CID:706772
PubChem ID:53446984
Update Time:2025-04-19
Benzenepropanenitrile, 2-cyano-b-oxo- Chemical and Physical Properties
Names and Identifiers
-
- Benzenepropanenitrile, 2-cyano-b-oxo-
- 2-(2-cyanoacetyl)benzonitrile
- 2-Cyanobenzoylacetonitrile
- 15-EPIPROSTAGLANDINA1
- AKOS006325577
- 2-(Cyanoacetyl)benzonitrile
- 887591-70-0
- FT-0604188
- DTXSID70703379
-
- Inchi: 1S/C10H6N2O/c11-6-5-10(13)9-4-2-1-3-8(9)7-12/h1-4H,5H2
- InChI Key: NIHZMKXVLNKCOY-UHFFFAOYSA-N
- SMILES: O=C(CC#N)C1C=CC=CC=1C#N
Computed Properties
- Exact Mass: 170.048
- Monoisotopic Mass: 170.048
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 0
- Hydrogen Bond Acceptor Count: 3
- Heavy Atom Count: 13
- Rotatable Bond Count: 2
- Complexity: 291
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- Topological Polar Surface Area: 64.6A^2
- XLogP3: 1.2
Experimental Properties
- Density: 1.214
- Boiling Point: 399.178°C at 760 mmHg
- Flash Point: 195.216°C
- Refractive Index: 1.559
Benzenepropanenitrile, 2-cyano-b-oxo- Related Literature
-
Suji Lee,Min Su Han Chem. Commun., 2021,57, 9450-9453
-
Hyejin Moon,Aaron R. Wheeler,Robin L. Garrell,Chang-Jin “CJ” Kim Lab Chip, 2006,6, 1213-1219
887591-70-0 (Benzenepropanenitrile, 2-cyano-b-oxo-) Related Products
- 53882-91-0(2,4-Dimethyl-b-oxo-benzenepropanenitrile)
- 53882-93-2(Benzenepropanenitrile,2,5-dimethyl-b-oxo-)
- 898787-06-9(2,3-dimethylbenzoylacetonitrile)
- 677713-07-4(Benzenepropanenitrile, 2,6-dimethyl-b-oxo-)
- 2098070-20-1(2-(3-(Pyridin-3-yl)-1H-pyrazol-1-yl)acetimidamide)
- 2680771-01-9(4-cyclopentyl-3-{(prop-2-en-1-yloxy)carbonylamino}butanoic acid)
- 1444113-98-7(N-(3-cyanothiolan-3-yl)-2-[(2,2,2-trifluoroethyl)sulfanyl]pyridine-4-carboxamide)
- 332062-08-5(Fmoc-S-3-amino-4,4-diphenyl-butyric acid)
- 1270529-38-8(1,2,3,4,5,6-Hexahydro-[2,3]bipyridinyl-6-ol)
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